Cas no 443328-77-6 (1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole
• CAS No: 443328-77-6
• MF: C₂₁H₁₇ClN₂O
• MW: 348.825484037399
• CID: 5750778
• PubChem ID: 706286
• Update Time: 2025-05-23

1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)-2-(phenoxymethyl)-1H-benzo[d]imidazole
• 1-(2-Chloro-benzyl)-2-phenoxymethyl-1H-benzoimidazole
• 1H-Benzimidazole, 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-
• STK242607
• 1-(2-chlorobenzyl)-2-(phenoxymethyl)-1H-benzimidazole
• AKOS001147092
• EU-0014150
• 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)benzimidazole
• SR-01000506349-1
• Oprea1_631721
• F1071-0034
• 443328-77-6
• SR-01000506349
• 1H-Benzoimidazole, 1-(2-chlorobenzyl)-2-phenoxymethyl-
• VVFLDMPVXJYJMH-UHFFFAOYSA-N
• Z25721559
• 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C21H17ClN2O/c22-18-11-5-4-8-16(18)14-24-20-13-7-6-12-19(20)23-21(24)15-25-17-9-2-1-3-10-17/h1-13H,14-15H2
• InChI Key： VVFLDMPVXJYJMH-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CC=C2)N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 348.1029409g/mol
• Monoisotopic Mass: 348.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 27Ų

Additional information on 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole

1-[(2-Chlorophenyl)methyl]-2-(Phenoxymethyl)-1H-1,3-Benzodiazole: An Overview of CAS No. 443328-77-6

1-[(2-Chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole (CAS No. 443328-77-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole is characterized by a benzodiazole core with specific substituents. The presence of a 2-chlorophenyl group and a phenoxymethyl group attached to the benzodiazole ring imparts unique pharmacological properties to the molecule. The chlorophenyl substituent is known to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites. The phenoxymethyl group, on the other hand, can influence the compound's binding affinity to various receptors.

Synthesis of 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole typically involves multi-step processes that require precise control over reaction conditions. One common approach is the condensation of 2-chlorobenzyl chloride with phenol to form the intermediate phenoxymethyl chloride, followed by cyclization with an appropriate amine or amide to form the benzodiazole ring. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing environmental impact.

In terms of biological activities, 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole has shown promising results in various preclinical studies. Research has demonstrated its potential as an anxiolytic agent, with studies indicating that it can effectively reduce anxiety-like behaviors in animal models without causing significant sedation or cognitive impairment. Additionally, preliminary data suggest that this compound may have anticonvulsant properties, making it a candidate for further investigation in epilepsy treatment.

The mechanism of action of 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole is believed to involve modulation of the GABAergic system. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and benzodiazoles are known to enhance GABAergic transmission by binding to specific sites on GABAA receptors. This interaction can lead to increased chloride ion influx into neurons, resulting in hyperpolarization and reduced neuronal excitability.

Recent studies have also explored the potential of 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These properties make it an attractive candidate for further research and development as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole in various indications. Early-phase trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, more extensive studies are needed to fully understand its therapeutic potential and long-term effects.

In conclusion, 1-[(2-chlorophenyl)methyl]-2-(phenoxymethyl)-1H-1,3-benzodiazole (CAS No. 443328-77-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anxiety disorders, epilepsy, and neurodegenerative diseases make it a valuable target for further research and development in medicinal chemistry. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic uses will emerge, paving the way for innovative treatments in these areas.